Cas no 13326-96-0 (Benzeneacetamide, a-(acetylcyclohexylamino)-N-cyclohexyl-)

• Product Name: Benzeneacetamide, a-(acetylcyclohexylamino)-N-cyclohexyl-
• CAS No: 13326-96-0
• MF: C₂₂H₃₂N₂O₂
• MW: 356.501686096191
• CID: 119489
• PubChem ID: 76851662
• Update Time: 2025-04-18

Benzeneacetamide, a-(acetylcyclohexylamino)-N-cyclohexyl- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetamide, a-(acetylcyclohexylamino)-N-cyclohexyl-
• Acetamide, N-cyclohexyl-2-(N-cyclohexylacetamido)-2-phenyl- (6CI, 7CI, 8CI)
• 13326-96-0
• acetamide,n-cyclohexyl-2-(n-cyclohexylacetamido)-2-phenyl-

• Inchi： 1S/C22H32N2O2/c1-17(25)24(20-15-9-4-10-16-20)21(18-11-5-2-6-12-18)22(26)23-19-13-7-3-8-14-19/h2,5-6,11-12,19-21H,3-4,7-10,13-16H2,1H3,(H,23,26)
• InChI Key： YUPAHWKBRAVAOY-UHFFFAOYSA-N
• SMILES： O=C(C(C1C=CC=CC=1)N(C(C)=O)C1CCCCC1)NC1CCCCC1

Computed Properties

• Exact Mass: 356.246
• Monoisotopic Mass: 356.246
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 49.4A^2